N-Oleoyl Taurine

• CAS No.: 52514-04-2
• Product Name: N-Oleoyl Taurine
• Molecular Formula: C20H39NO4S
• Molecular Weight: 389.6 g/mol
• IUPAC Name: 2-[[(Z)-octadec-9-enoyl]amino]ethanesulfonic acid
• Standard InChI: InChI=1S/C20H39NO4S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(22)21-18-19-26(23,24)25/h9-10H,2-8,11-19H2,1H3,(H,21,22)(H,23,24,25)/b10-9-
• Standard InChIKey: KOGRJTUIKPMZEJ-KTKRTIGZSA-N
• Isomeric SMILES: CCCCCCCC/C=C\CCCCCCCC(=O)NCCS(=O)(=O)O
• SMILES: CCCCCCCCC=CCCCCCCCC(=O)NCCS(=O)(=O)O
• Canonical SMILES: CCCCCCCCC=CCCCCCCCC(=O)NCCS(=O)(=O)O
• Description: Several different arachidonoyl amino acids, including N-arachidonoyl dopamine and N-arachidonoyl serine, have been isolated and characterized from bovine brain. During mass spectral lipidomics analysis of rat brain, a series of fatty acyl amides of a third amino acid, taurine, were discovered. This novel class of compounds is present in kidney and activates members of the transient receptor potential (TRP) family of calcium channels. N-Oleoyl taurine is an amino-acyl endocannabinoid isolated from rat brain that may activate TRPV1 and TRPV4.
• Synonyms: 2-[(1-oxo-9Z-octadecenyl)amino]-ethanesulfonic acid
• Reference: 1.Huang, S.M.,Bisogno, T.,Petros, T.J., et al. Identification of a new class of molecules, the arachidonyl amino acids, and characterization of one member that inhibits pain. The Journal of Biological Chemisty 276(46), 42639-42644 (2001).
• PubChem Compound: 6437033
• Last Modified: Nov 11 2021